Cas no 32358-68-2 (3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-)

• Product Name: 3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-
• CAS No: 32358-68-2
• MF: C₆H₆N₂O₃
• MW: 154.12344121933
• CID: 916864
• Update Time: 2024-06-14

3,6-Pyridazinedione, 1-acetyl-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3,6-Pyridazinedione, 1-acetyl-1,2-dihydro-

• Inchi： 1S/C6H6N2O3/c1-4(9)8-6(11)3-2-5(10)7-8/h2-3H,1H3,(H,7,10)
• InChI Key： VYLGKHOSCXXTEU-UHFFFAOYSA-N
• SMILES： C1(=O)NN(C(C)=O)C(=O)C=C1

Computed Properties

• Exact Mass: 154.038
• Monoisotopic Mass: 154.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.387
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.532